Cas no 1303443-54-0 (4-Iodo-1-isobutyl-3-methyl-1H-pyrazol-5-amine)

• Product Name: 4-Iodo-1-isobutyl-3-methyl-1H-pyrazol-5-amine
• CAS No: 1303443-54-0
• MF: C₈H₁₄IN₃
• MW: 279.121333599091
• CID: 5207521
• Update Time: 2025-06-18

4-Iodo-1-isobutyl-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1-isobutyl-3-methyl-1H-pyrazol-5-amine
• 4-iodo-5-methyl-2-(2-methylpropyl)pyrazol-3-amine
• 4-Iodo-2-isobutyl-5-methyl-2H-pyrazol-3-ylamine
• 1H-Pyrazol-5-amine, 4-iodo-3-methyl-1-(2-methylpropyl)-

• Inchi： 1S/C8H14IN3/c1-5(2)4-12-8(10)7(9)6(3)11-12/h5H,4,10H2,1-3H3
• InChI Key： KNUZJSIWCGOTJX-UHFFFAOYSA-N
• SMILES： IC1C(C)=NN(C=1N)CC(C)C

Computed Properties

• Exact Mass: 279.023
• Monoisotopic Mass: 279.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8

Additional information on 4-Iodo-1-isobutyl-3-methyl-1H-pyrazol-5-amine

Introduction to 4-Iodo-1-isobutyl-3-methyl-1H-pyrazol-5-amine (CAS No. 1303443-54-0)

4-Iodo-1-isobutyl-3-methyl-1H-pyrazol-5-amine, with the CAS number 1303443-54-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-Iodo-1-isobutyl-3-methyl-1H-pyrazol-5-amine make it an attractive candidate for various drug discovery and development projects.

The chemical structure of 4-Iodo-1-isobutyl-3-methyl-1H-pyrazol-5-amine consists of a pyrazole ring substituted with an iodo group at the 4-position, an isobutyl group at the 1-position, and a methyl group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable tool in the study of receptor-ligand interactions and enzyme inhibition.

Recent research has highlighted the potential of 4-Iodo-1-isobutyl-3-methyl-1H-pyrazol-5-amine in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and pain. Additionally, its iodo-substitution has been linked to enhanced metabolic stability and improved pharmacokinetic profiles, making it a promising lead compound for further optimization.

In the context of cancer research, 4-Iodo-1-isobutyl-3-methyl-1H-pyrazol-5-amine has demonstrated significant antiproliferative effects against various cancer cell lines. Mechanistic studies have revealed that this compound can induce apoptosis by targeting specific cellular pathways, such as the PI3K/AKT and MAPK signaling cascades. These findings suggest that 4-Iodo-1-isobutyl-3-methyl-1H-pyrazol-5-amine could be a valuable scaffold for the development of novel anticancer agents.

Beyond its direct therapeutic applications, 4-Iodo-1-isobutyl-3-methyl-1H-pyrazol-5-amine has also been utilized as a synthetic intermediate in the preparation of more complex molecules. Its reactivity and functional group compatibility make it an ideal starting material for multistep synthetic routes, enabling researchers to explore a wide range of chemical transformations and derivatizations. This versatility is particularly important in the early stages of drug discovery, where rapid access to diverse chemical libraries is crucial for identifying hit compounds.

The synthesis of 4-Iodo-1-isobutyl-3-methyl-1H-pyrazol-5-amine typically involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and cyclization steps. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, reducing the use of hazardous reagents and improving overall process efficiency. These improvements not only enhance the sustainability of the synthesis but also contribute to the cost-effectiveness and scalability of large-scale production.

In conclusion, 4-Iodo-1-isobutyl-3-methyl-1H-pyrazol-5-amnine (CAS No. 1303443-54-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.